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Compound of Interest

Compound Name: OD36

Cat. No.: B15542864

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of the

potent RIPK2 inhibitor OD36 is paramount to ensure laboratory safety and experimental

integrity. This document provides a comprehensive guide to the personal protective equipment

(PPE), operational procedures, and disposal plans for OD36, grounded in available safety data

and published research.

Chemical and Physical Properties
OD36 is a macrocyclic inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2) with a

molecular formula of C₁₆H₁₅ClN₄O₂ and a molecular weight of 330.77 g/mol . A summary of its

key identifiers and properties is provided below.
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Property Value

IUPAC Name

(13Z,14E)-25-chloro-3,6-dioxa-9-aza-1(3,5)-

pyrazolo[1,5-a]pyrimidina-2(1,3)-

benzenacyclononaphane

Synonyms OD-36, OD 36

CAS Number 1638644-62-8

Molecular Formula C₁₆H₁₅ClN₄O₂

Molecular Weight 330.77 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Hazard Identification and Safety Precautions
Based on available Safety Data Sheets (SDS), OD36 is classified with acute oral toxicity

(Category 4) and is very toxic to aquatic life with long-lasting effects (Category 1 for both acute

and chronic aquatic toxicity).[1] Therefore, stringent safety measures are required during

handling and disposal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

summarizes the required PPE for various procedures involving OD36.
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Procedure Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Powder

Safety glasses

with side shields

or chemical

safety goggles

Chemical-

resistant gloves

(e.g., nitrile),

double-gloving

recommended

Fully-buttoned

lab coat

NIOSH-approved

respirator (e.g.,

N95) within a

ventilated

enclosure or

chemical fume

hood

Preparing Stock

Solutions

Safety glasses

with side shields

or chemical

safety goggles

Chemical-

resistant gloves

(e.g., nitrile)

Fully-buttoned

lab coat

Work should be

conducted in a

certified chemical

fume hood

Cell Culture and

In Vitro Assays
Safety glasses

Chemical-

resistant gloves

(e.g., nitrile)

Lab coat

Work should be

performed in a

biosafety cabinet

to maintain

sterility and

operator safety

Animal Handling

(Dosing)

Safety glasses or

face shield

Chemical-

resistant gloves

(e.g., nitrile)

Lab coat or

disposable gown

If aerosolization

is possible, use a

ventilated cage

changing station

Waste Disposal

Safety glasses

with side shields

or chemical

safety goggles

Chemical-

resistant gloves

(e.g., nitrile)

Lab coat

As required by

the specific

disposal

procedure and

institutional

guidelines

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for safe handling and disposal of

OD36.
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Operational Plan: Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the solid compound in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.

For long-term storage, refer to the manufacturer's recommendations, which are typically

-20°C for the powder form.

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C.

Preparation of Stock Solutions:

All handling of the powdered form of OD36 must be conducted in a chemical fume hood or

a ventilated balance enclosure to prevent inhalation.

Carefully weigh the desired amount of OD36 powder using an analytical balance.

Prepare stock solutions by dissolving the powder in a suitable solvent, such as dimethyl

sulfoxide (DMSO).

Use in Experiments:

When diluting stock solutions for use in cell culture or other assays, perform the dilutions

in a biosafety cabinet to maintain sterility and operator safety.

Clearly label all tubes, plates, and other containers with the name of the compound and its

concentration.

Disposal Plan
Proper disposal of OD36 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.
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Chemical Waste: Unused OD36 powder and stock solutions should be disposed of as

hazardous chemical waste. Collect all such waste in a clearly labeled, sealed container.

Follow your institution's specific guidelines for hazardous chemical waste disposal.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with OD36 should be collected in a designated hazardous waste

container. Non-disposable glassware should be decontaminated by soaking in a suitable

inactivating solution before washing.

Cell Culture Waste: Media and cells treated with OD36 should be treated as chemical waste.

Aspirate media into a flask containing a deactivating agent, if appropriate for your

experimental setup, or collect for hazardous waste disposal.

Experimental Protocols
The following are summaries of experimental applications of OD36 as described in the

scientific literature.

In Vitro Inhibition of RIPK2 and ALK2
OD36 has been shown to be a potent inhibitor of RIPK2 and also exhibits activity against ALK2.

In cellular assays, OD36 has been used to inhibit signaling pathways downstream of these

kinases. For example, in fibrodysplasia ossificans progressiva (FOP)-derived endothelial cells,

preincubation with OD36 at a concentration of 0.5 μM was sufficient to completely prevent the

activation of Smad1/5 and its gene targets in response to activin A.

In Vivo Murine Model of Peritonitis
In a murine model of MDP-induced peritonitis, OD36 was administered intraperitoneally at a

dose of 6.25 mg/kg 30 minutes prior to the inflammatory challenge. This treatment was shown

to inhibit the recruitment of inflammatory cells to the peritoneum.

Visualized Workflows and Pathways
To further clarify the procedural workflows and the biological context of OD36, the following

diagrams are provided.
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OD36 Handling Workflow
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Caption: A flowchart illustrating the key stages of handling OD36, from preparation to disposal.
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OD36 Mechanism of Action
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Caption: A diagram showing the inhibitory action of OD36 on the RIPK2 and ALK2 signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542864/docs#essential-safety-and-logistical-
information-for-handling-od36]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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